Cas no 1187928-25-1 (1-(3-methoxypyridin-2-yl)piperazine dihydrochloride)

• Product Name: 1-(3-methoxypyridin-2-yl)piperazine dihydrochloride
• CAS No: 1187928-25-1
• MF: C₁₀H₁₇Cl₂N₃O
• MW: 266.167480230331
• MDL: MFCD08752611
• CID: 2604053
• PubChem ID: 53407115
• Update Time: 2025-05-23

1-(3-methoxypyridin-2-yl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxy-pyridin-2-yl)piperazine dihydrochloride
• 1-(3-Methoxy-pyridin-2-yl)-piperazine dihydrochloride
• 1-(3-methoxypyridin-2-yl)piperazine dihydrochloride
• SCHEMBL1969103
• 1-(3-methoxypyridin-2-yl)piperazinedihydrochloride
• CS-0342352
• MFCD08752611
• SB31195
• 1-(3-methoxypyridin-2-yl)piperazine;dihydrochloride
• 1187928-25-1
• G27346
• EN300-120441
• 892-823-4
• MXB92825

• MDL： MFCD08752611
• Inchi： 1S/C10H15N3O.2ClH/c1-14-9-3-2-4-12-10(9)13-7-5-11-6-8-13;;/h2-4,11H,5-8H2,1H3;2*1H
• InChI Key： XUIKTDZQHPBVKN-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CC=CN=C1N1CCNCC1

Computed Properties

• Exact Mass: 265.0748676g/mol
• Monoisotopic Mass: 265.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(3-methoxypyridin-2-yl)piperazine dihydrochloride

Introduction to 1-(3-Methoxypyridin-2-Yl)Piperazine Dihydrochloride (CAS No: 1187928-25-1)

1-(3-Methoxypyridin-2-Yl)Piperazine Dihydrochloride, also known by its CAS number 1187928-25-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, substituted at position 4 with a 3-methoxypyridin-2-yl group. The presence of the methoxy group on the pyridine ring introduces additional electronic effects, which can influence the compound's reactivity and bioavailability.

The synthesis of 1-(3-Methoxypyridin-2-Yl)Piperazine Dihydrochloride involves a multi-step process, typically starting with the preparation of the pyridine derivative followed by coupling with piperazine. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for further studies. The dihydrochloride salt form is particularly advantageous for pharmaceutical applications, as it enhances solubility and stability.

Recent research has highlighted the potential of 1-(3-Methoxypyridin-2-Yl)Piperazine Dihydrochloride as a lead compound in the development of novel therapeutic agents. Its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for designing drugs targeting various biological pathways. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development.

In addition to its pharmacological potential, CAS No: 1187928-25-1 has been explored for its role in chemical biology. Researchers have utilized this compound as a tool to study protein-ligand interactions, providing insights into the molecular mechanisms underlying various diseases. The ability to modulate specific cellular pathways using this compound underscores its value in both basic and applied research.

The pharmacokinetic properties of 1-(3-Methoxypyridin-2-Yl)Piperazine Dihydrochloride have also been investigated in preclinical models. Studies indicate that the compound demonstrates reasonable absorption and distribution profiles, which are critical for its potential use as an orally administered drug. However, further research is required to fully characterize its pharmacokinetics and toxicity profiles in vivo.

In conclusion, 1-(3-Methoxypyridin-2-Yl)Piperazine Dihydrochloride (CAS No: 1187928-25-1) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with promising biological activity, positions it as a key player in future drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to our understanding of molecular mechanisms and the development of novel therapeutic strategies.